![molecular formula C20H14F3N7O2 B214839 4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide](/img/structure/B214839.png)
4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide, also known as TAK-659, is a small molecule inhibitor that exhibits potent activity against various kinases. TAK-659 has been the subject of extensive scientific research due to its potential therapeutic applications in treating various diseases, particularly cancer.
Mechanism of Action
4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide exerts its therapeutic effects by inhibiting the activity of various kinases, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). By inhibiting these kinases, this compound disrupts the signaling pathways that promote cell growth and proliferation, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibiting the growth and proliferation of cancer cells, inducing apoptosis (programmed cell death), and reducing the production of inflammatory cytokines. Additionally, this compound has been shown to enhance the activity of immune cells, such as T-cells, which play a critical role in fighting cancer.
Advantages and Limitations for Lab Experiments
4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide has several advantages for use in lab experiments. It exhibits potent activity against various kinases, making it a useful tool for studying the role of these enzymes in cellular processes. Additionally, this compound has been shown to have a high degree of selectivity, meaning that it targets specific kinases without affecting others, which is important for minimizing off-target effects.
However, there are also some limitations to using this compound in lab experiments. The molecule may exhibit different effects in different cell types or under different experimental conditions, which can make it difficult to interpret results. Additionally, this compound may have limited solubility in certain solvents, which can affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for research on 4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide. One area of interest is exploring its potential therapeutic applications in other diseases, such as autoimmune disorders and inflammatory diseases. Additionally, further research is needed to fully understand the mechanisms by which this compound exerts its effects on cancer cells and to identify potential biomarkers that can be used to predict patient response to treatment. Finally, there is also interest in developing new and more potent inhibitors of kinases, including this compound, that can be used to treat a wider range of diseases.
Synthesis Methods
The synthesis of 4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide involves a series of chemical reactions that result in the formation of the final product. The synthesis method involves the use of various chemical reagents and solvents, and the process is carefully controlled to ensure the purity and quality of the final product.
Scientific Research Applications
4-[5-[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]benzamide has been extensively studied for its potential therapeutic applications in treating various diseases, particularly cancer. The molecule exhibits potent activity against various kinases, which are enzymes that play a critical role in regulating cellular processes such as cell growth, division, and differentiation. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment.
properties
Molecular Formula |
C20H14F3N7O2 |
---|---|
Molecular Weight |
441.4 g/mol |
IUPAC Name |
4-[5-[1-(4-methoxyphenyl)tetrazol-5-yl]-4-(trifluoromethyl)pyrimidin-2-yl]benzamide |
InChI |
InChI=1S/C20H14F3N7O2/c1-32-14-8-6-13(7-9-14)30-19(27-28-29-30)15-10-25-18(26-16(15)20(21,22)23)12-4-2-11(3-5-12)17(24)31/h2-10H,1H3,(H2,24,31) |
InChI Key |
HVOZOYDCXMDGFL-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC=C(C=C4)C(=O)N |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC=C(C=C4)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.